Cas no 10386-16-0 (2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-)

2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)- structure
10386-16-0 structure
Product Name:2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-
CAS No:10386-16-0
MF:C19H20O3
MW:296.360305786133
CID:210300
Update Time:2024-02-28

2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-
    • 3-(1,1-Dimethyl-2-propenyl)-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one
    • 2,4,6-Heptatrienoicacid, 2-(1,1-dimethylallyl)-5-hydroxy-3-methoxy-7-phenyl-, d-lactone (7CI)
    • 2H-Pyran-2-one, 3-(1,1-dimethylallyl)-4-methoxy-6-styryl- (8CI)
    • 2H-Pyran-2-one,3-(1,1-dimethyl-2-propenyl)-4-methoxy-6-(2-phenylethenyl)- (9CI)
    • Mundulealactone
    • Mundulea lactone
    • 2H-Pyran-2-one, 3-(1,1-dimethyl-2-propen-1-yl)-4-methoxy-6-(2-phenylethenyl)-
    • Inchi: 1S/C19H20O3/c1-5-19(2,3)17-16(21-4)13-15(22-18(17)20)12-11-14-9-7-6-8-10-14/h5-13H,1H2,2-4H3
    • InChI Key: KMDTUENEFAGCES-UHFFFAOYSA-N
    • SMILES: C1(=O)OC(C=CC2=CC=CC=C2)=CC(OC)=C1C(C)(C)C=C

Computed Properties

  • Exact Mass: 296.1413
  • Monoisotopic Mass: 296.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 468.0±45.0 °C(Predicted)
  • PSA: 35.53
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